Cas no 898771-54-5 (3-(2,5-Dichlorobenzoyl)thiophene)

• Product Name: 3-(2,5-Dichlorobenzoyl)thiophene
• CAS No: 898771-54-5
• MF: C₁₁H₆Cl₂OS
• MW: 257.135739803314
• MDL: MFCD07699046
• CID: 868840
• PubChem ID: 24723416
• Update Time: 2025-11-03

3-(2,5-Dichlorobenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

• (2,5-dichlorophenyl)-thiophen-3-ylmethanone
• 3-(2,5-DICHLOROBENZOYL)THIOPHENE
• MFCD07699046
• 898771-54-5
• AKOS009499086
• DTXSID00641856
• (2,5-Dichlorophenyl)(thiophen-3-yl)methanone
• 3-(2,5-Dichlorobenzoyl)thiophene

• MDL： MFCD07699046
• Inchi： 1S/C11H6Cl2OS/c12-8-1-2-10(13)9(5-8)11(14)7-3-4-15-6-7/h1-6H
• InChI Key： XPDCRXCCIJETNR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C1=CSC=C1)=O)Cl

Computed Properties

• Exact Mass: 255.95200
• Monoisotopic Mass: 255.9516414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.421
• Boiling Point: 379.5°C at 760 mmHg
• Flash Point: 183.3°C
• Refractive Index: 1.628
• PSA: 45.31000
• LogP: 4.28590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2,5-Dichlorobenzoyl)thiophene

3-(2,5-Dichlorobenzoyl)thiophene: A Comprehensive Overview

3-(2,5-Dichlorobenzoyl)thiophene (CAS No. 898771-54-5) is a compound of significant interest in the fields of organic chemistry and materials science. This molecule, characterized by its unique structure featuring a thiophene ring substituted with a 2,5-dichlorobenzoyl group, has garnered attention due to its potential applications in various industries. The benzoyl group attached to the thiophene ring introduces interesting electronic properties, making it a valuable compound for research and development.

The synthesis of 3-(2,5-Dichlorobenzoyl)thiophene involves a series of well-established organic reactions. The starting material typically includes a thiophene derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the benzoyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of 3-(2,5-Dichlorobenzoyl)thiophene lies in its potential as a building block for advanced materials. The compound's aromaticity and electron-withdrawing groups make it suitable for use in organic electronics. For instance, studies have shown that incorporating this compound into polymer blends can enhance their electrical conductivity, making them viable candidates for flexible electronics and sensors.

Recent research has also focused on the photophysical properties of 3-(2,5-Dichlorobenzoyl)thiophene. By modifying the substituents on the benzoyl group, scientists have been able to tune the compound's absorption and emission spectra. This property is particularly useful in the development of organic light-emitting diodes (OLEDs), where precise control over light emission is crucial. Experimental results indicate that this compound exhibits strong fluorescence under UV excitation, suggesting its potential use in bioimaging and sensing applications.

In addition to its electronic properties, 3-(2,5-Dichlorobenzoyl)thiophene has shown promise in pharmaceutical research. The molecule's ability to interact with biological systems has led to investigations into its potential as an anti-inflammatory or anticancer agent. Preclinical studies have demonstrated moderate activity against certain cancer cell lines, although further research is needed to establish its efficacy and safety profile.

The environmental impact of 3-(2,5-Dichlorobenzoyl)thiophene is another area of growing interest. As industries increasingly prioritize sustainability, researchers are exploring methods to synthesize this compound using renewable feedstocks and eco-friendly catalysts. Biocatalytic approaches using enzymes or microbial systems have shown potential for producing this compound with reduced environmental footprint.

In conclusion, 3-(2,5-Dichlorobenzoyl)thiophene (CAS No. 898771-54-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and tunable properties make it an attractive candidate for further research and development. As advancements in synthetic methods and material science continue to unfold, this compound is poised to play an increasingly important role in shaping future technologies.